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Compound of Interest

Compound Name: 2-Methylbutyl butyrate

Cat. No.: B1580447 Get Quote

Proper disposal of 2-Methylbutyl butyrate is crucial for maintaining laboratory safety and

environmental compliance. This guide provides detailed procedures for researchers, scientists,

and drug development professionals to handle and dispose of this chemical responsibly.

Adherence to these protocols will help ensure a safe working environment and prevent

environmental contamination.

Safety and Handling Information
Chemical Identification:

Name: 2-Methylbutyl butyrate

Synonyms: 2-methylbutyl 2-methylbutanoate, Butanoic acid, 2-methyl-, 2-methylbutyl

ester[1][2]

CAS Number: 2445-78-5[1]

Hazard Summary: 2-Methylbutyl butyrate is a combustible liquid and requires careful

handling to prevent ignition.[1] It may also be toxic to aquatic life with long-lasting effects.[2]

Quantitative Data
The following table summarizes the key physical and chemical properties of 2-Methylbutyl
butyrate.
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Property Value Source

Molecular Formula C10H20O2 [1]

Molecular Weight 172.26 g/mol [1][2]

Appearance Colorless to pale yellow liquid [1][2]

Boiling Point 70-72 °C @ 11-15 hPa [1]

Flash Point 67 °C (152.6 °F) [1]

Density 0.855 g/mL at 25 °C [1]

log Pow (n-octanol/water) 3.649 [1]

Experimental Protocols: Disposal and Spill
Neutralization
The following protocols outline the step-by-step procedures for the safe disposal and

management of 2-Methylbutyl butyrate waste and spills.

Personal Protective Equipment (PPE)
Before handling 2-Methylbutyl butyrate, ensure the following PPE is worn:

Eye Protection: Safety glasses or goggles.

Hand Protection: Chemically resistant gloves.[3]

Body Protection: A lab coat or impervious clothing should be worn.[3]

Respiratory Protection: In case of inadequate ventilation, use a suitable respirator.

Waste Collection and Storage Protocol
Segregation: Collect waste 2-Methylbutyl butyrate in a dedicated, properly labeled, and

sealed container.

Container Type: Use a container that is compatible with organic solvents.
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Labeling: Clearly label the waste container with "Hazardous Waste," the chemical name "2-
Methylbutyl butyrate," and any associated hazard symbols (e.g., combustible).

Storage: Store the waste container in a cool, dry, and well-ventilated area away from sources

of ignition.[1] The storage area should be designated for hazardous waste.

Accidental Spill Protocol
Immediate Action: Evacuate non-essential personnel from the spill area.[3]

Ventilation: Ensure the area is well-ventilated.[1]

Ignition Sources: Remove all sources of ignition from the vicinity, such as open flames,

sparks, and hot surfaces.[1][3]

Containment: Contain the spill using a non-combustible absorbent material like sand, earth,

or vermiculite.[1][4]

Collection: Carefully collect the absorbed material and place it into a suitable, sealed

container for disposal.[1][3]

Decontamination: Clean the spill area thoroughly with soap and water.[1]

Waste Disposal: The collected spill waste is considered hazardous and must be disposed of

following the disposal procedures outlined below.

Disposal Protocol
Regulatory Compliance: All disposal activities must comply with local, regional, and national

environmental regulations.[4][5]

Waste Characterization: It is the responsibility of the waste generator to determine if the

chemical waste is classified as hazardous.[5]

Professional Disposal: Arrange for the collection and disposal of the hazardous waste by a

licensed and approved waste disposal company.[3][6] Do not pour 2-Methylbutyl butyrate
down the drain.[5]
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Container Management: Ensure that empty containers are handled as hazardous until they

have been thoroughly cleaned, as they may retain product residue.[4]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of 2-Methylbutyl
butyrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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